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Compound of Interest

Compound Name: 3-Bromo-5-methoxypyridine

Cat. No.: B189597

Essential Safety and Handling Guide for 3-Bromo-5-
methoxypyridine

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety and logistical information for handling 3-
Bromo-5-methoxypyridine (CAS No: 50720-12-2). Adherence to these procedures is critical

for ensuring personal safety, maintaining experimental integrity, and complying with regulatory
standards.

Hazard Identification and Personal Protective Equipment
(PPE)

3-Bromo-5-methoxypyridine is classified as harmful if swallowed and can cause serious eye
damage.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles & Face Shield

Chemical splash goggles
conforming to EN 166 (EU) or
NIOSH (US) standards are
required. A face shield should
be worn over goggles,
especially when handling
larger quantities or when there
is a significant risk of

splashing.[2]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for integrity before use
and follow proper removal
techniques to avoid skin

contact.

Respiratory Protection

Dust Mask

A dust mask of type N95 (US)
or equivalent is necessary to
prevent inhalation of the
powder.[1] All weighing and
transfers of solid material
should be performed in a

certified chemical fume hood.

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and fully
fastened. Ensure that street

clothes are fully covered.

Quantitative Safety Data

The following table summarizes key quantitative safety and physical properties of 3-Bromo-5-

methoxypyridine.
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Property Value

Molecular Formula C6H6BrNOJ1]

Molecular Weight 188.02 g/mol [1]

Melting Point 31-35 °C[1]

Boiling Point 212.2 £ 20.0 °C at 760 mmHg[1]
Flash Point 82.1 +21.8 °C[1]

H302 (Harmful if swallowed), H318 (Causes

serious eye damage)

Hazard Codes

Step-by-Step Handling and-Operational Plan

All operations should be conducted in a well-ventilated laboratory, preferably within a certified
chemical fume hood.[3][4]

Pre-Operational Checklist:

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash
is at the appropriate height.

» Inspect PPE: Check all PPE for defects, such as cracks in goggles or tears in gloves.

o Locate Emergency Equipment: Confirm the location and accessibility of the nearest eyewash
station, safety shower, and fire extinguisher.

o Prepare Spill Kit: Have a spill kit with appropriate absorbent material (e.g., vermiculite or
sand) readily available.

Chemical Handling Procedure:

o Personal Protection: Don all required PPE as specified in the table above before entering the
handling area.

» Weighing and Transfer:
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o Conduct all weighing and transfers of 3-Bromo-5-methoxypyridine solid within a
chemical fume hood to minimize inhalation risk.

o Use anti-static weighing paper or a container to prevent dispersal of the powder.

o Close the primary container tightly immediately after use.

» Solution Preparation:

o When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

o Ensure the vessel is appropriately sized and vented if an exothermic reaction is possible.
e Post-Handling:

o Thoroughly wash hands with soap and water after handling is complete, even if gloves
were worn.[4]

o Clean and decontaminate the work area and any equipment used.

First Aid Measures

Immediate medical attention is crucial in case of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[2][5][6] Seek immediate medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.[2][5][6] Seek medical attention if irritation develops or persists.

e Inhalation: Move the victim to fresh air.[2][5][6] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2] Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[2]

Disposal Plan

All waste containing 3-Bromo-5-methoxypyridine must be treated as hazardous waste.
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Waste Segregation and Collection:

¢ l|dentify Waste Stream: 3-Bromo-5-methoxypyridine is a halogenated organic compound
and should be collected in a designated container for this waste stream.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name, and the associated hazards (e.g., Toxic, Irritant).

e Solid vs. Liquid Waste:

o Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealed

container.

o Liquid Waste: Collect solutions in a compatible, leak-proof container. Do not mix with

incompatible waste streams.
Final Disposal:

e Arrange for hazardous waste pickup through your institution's Environmental Health and
Safety (EHS) department or a certified waste disposal contractor.

» Never dispose of 3-Bromo-5-methoxypyridine down the drain or in regular trash.[7]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 3-Bromo-5-
methoxypyridine, from preparation to disposal.
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Caption: Workflow for the safe handling of 3-Bromo-5-methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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